Cas no 148244-82-0 (Secoisolariciresinol diglucoside)

• Product Name: Secoisolariciresinol diglucoside
• CAS No: 148244-82-0
• MF: C₃₂H₄₆O₁₆
• MW: 686.698051929474
• MDL: MFCD03427692
• CID: 65080
• PubChem ID: 9917980
• Update Time: 2026-03-25

Secoisolariciresinol diglucoside Chemical and Physical Properties

Names and Identifiers

• Seco-isolariciresinol diglucoside
• SECO-ISOLARICIRESINOL DIGLUCOSIDE(SDG)(P)
• Secoisolariciresinol Diglucosi
• 2,3-Bis(3-methoxy-4-hydroxybenzyl)butane-1,4-diol 1,4-diglucoside
• Flaxseed Extract
• SDG,Seco-isolariciresinol diglucoside
• Secoisolariciresinol Diglucoside
• Secoisolariciresinol Diglucoside（SDG）
• Flaxseed gum
• Secoisolariciresinol Diglucoside
• SDG
• Secoisolarisiresinol diglucoside
• T9281L29MV
• Secoisolariciresinol diglycoside
• Secoisolariciresinol-Diglucoside
• C32H46O16
• (R,R)-Secoisolariciresinol diglucoside
• EBD2202224
• Y0185
• X1171
• 244S820
• beta-D-Glucopyranose, diglycoside with 2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]-1,4-butanediol, [R-(R*,R*)]
• DTXCID60383588
• Q4161320
• CS-0100998
• SecoisolariciresinolDiglucoside
• CCG-270376
• Bmhb-diglc
• AC-34917
• MS-31118
• (R,R)-SDG
• (2R,3R)-2,3-Bis((4-hydroxy-3-methoxyphenyl)methyl)-1,4-butanediyl bis-beta-D-glucopyranoside
• UNII-T9281L29MV
• SCHEMBL16307898
• CHEMBL2425486
• (R,R)-SDG; (R,R)-LGM2605
• beta-D-GLUCOPYRANOSIDE, (2R,3R)-2,3-BIS((4-HYDROXY-3-METHOXYPHENYL)METHYL)-1,4-BUTANEDIYL BIS-
• (2R,3R)-2,3-BIS((4-HYDROXY-3-METHOXYPHENYL)METHYL)-1,4-BUTANEDIYL BIS-.BETA.-D-GLUCOPYRANOSIDE
• 148244-82-0
• AKOS030573403
• (R,R)-SECOISOLARICIRESINOLDIGLUCOSIDE
• HY-N6937
• LGM2605
• s3780
• DTXSID40432760
• .BETA.-D-GLUCOPYRANOSIDE, (2R,3R)-2,3-BIS((4-HYDROXY-3-METHOXYPHENYL)METHYL)-1,4-BUTANEDIYL BIS-
• rac Secoisolariciresinol Diglucoside
• (2R,2'R,3S,3'S,4S,4'S,5R,5'R,6R,6'R)-6,6'-(((2R,3R)-2,3-Bis(4-hydroxy-3-methoxybenzyl)butane-1,4-diyl)bis(oxy))bis(2-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol)
• FlaxseedLigans(SDG)
• E1451
• (2R,3R,4S,5S,6R)-2-[(2R,3R)-2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]-4-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybutoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 158932-33-3
• Secoisolariciresinol Diglucoside?
• Secoisolariciresinol Diglycoside, Seco-Isolariciresinol Diglycoside
• BRD-K77320845-001-01-2
• DA-67514
• C22584
• Secoisolariciresinol diglucoside

• MDL： MFCD03427692
• Inchi： 1S/C32H46O16/c1-43-21-9-15(3-5-19(21)35)7-17(13-45-31-29(41)27(39)25(37)23(11-33)47-31)18(8-16-4-6-20(36)22(10-16)44-2)14-46-32-30(42)28(40)26(38)24(12-34)48-32/h3-6,9-10,17-18,23-42H,7-8,11-14H2,1-2H3/t17-,18-,23+,24+,25+,26+,27-,28-,29+,30+,31+,32+/m0/s1
• InChI Key： SBVBJPHMDABKJV-PGCJWIIOSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)C[C@H](CC1C=CC(=C(C=1)OC)O)[C@@H](CC1C=CC(=C(C=1)OC)O)CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 686.27900
• Monoisotopic Mass: 686.279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 48
• Rotatable Bond Count: 15
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 258

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 989.2±65.0 °C at 760 mmHg
• Flash Point: 552.0±34.3 °C
• Solubility: H2O: soluble1mg/mL, clear, colorless
• PSA: 257.68000
• LogP: -2.23440

Secoisolariciresinol diglucoside Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Secoisolariciresinol diglucoside

Secoisolariciresinol diglucoside (CAS No. 148244-82-0): A Comprehensive Overview

Secoisolariciresinol diglucoside, chemically designated as Secoisolariciresinol diglucoside (CAS No. 148244-82-0), is a naturally occurring lignan glycoside with a rich history in traditional medicine and growing recognition in modern pharmacology. This compound, derived from plants such as *Pterostyrax* and *Papaver*, has garnered significant attention due to its diverse biological activities and potential therapeutic applications. This article provides an in-depth exploration of the chemical properties, pharmacological effects, and recent research advancements surrounding Secoisolariciresinol diglucoside (CAS No. 148244-82-0).

The molecular structure of Secoisolariciresinol diglucoside (CAS No. 148244-82-0) consists of a secoisolariciresinol core glycosylated at the C3 position with two glucose units. This unique configuration imparts distinct pharmacological properties, making it a subject of extensive scientific investigation. The compound is primarily found in the seeds of *Pterostyrax japonica* and certain species of the *Papaver* genus, where it accumulates as a secondary metabolite.

Recent studies have highlighted the anti-inflammatory, antioxidant, and anticancer properties of Secoisolariciresinol diglucoside (CAS No. 148244-82-0). Its ability to modulate various signaling pathways has positioned it as a promising candidate for the development of novel therapeutic agents. For instance, research indicates that Secoisolariciresinol diglucoside (CAS No. 148244-82-0) can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby alleviating chronic inflammatory conditions.

In addition to its anti-inflammatory effects, Secoisolariciresinol diglucoside (CAS No. 148244-82-0) has demonstrated significant antioxidant activity. Oxidative stress is a key factor in the pathogenesis of numerous diseases, including neurodegenerative disorders and cardiovascular conditions. The compound's capacity to scavenge free radicals and enhance endogenous antioxidant defense mechanisms makes it a valuable candidate for therapeutic intervention.

Emerging research also suggests that Secoisolariciresinol diglucoside (CAS No. 148244-82-0) exhibits potent anticancer properties. Studies have shown that it can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways and inhibiting the expression of anti-apoptotic proteins such as Bcl-xL. Furthermore, its ability to disrupt microtubule formation has been observed in some cancer cell types, leading to cell cycle arrest and growth inhibition.

The mechanism of action of Secoisolariciresinol diglucoside (CAS No. 148244-82-0) is multifaceted and involves several key molecular targets. One of the primary pathways it modulates is the estrogen receptor (ER) pathway. As a selective estrogen receptor modulator (SERM), Secoisolariciresinol diglucoside (CAS No. 148244-82-0) can exhibit both estrogenic and antiestrogenic effects depending on the tissue context. This dual action makes it particularly relevant for the management of hormone-dependent cancers such as breast cancer.

Another significant mechanism involves the activation of peroxisome proliferator-activated receptors (PPARs), particularly PPARγ. Activation of PPARγ has been associated with improved insulin sensitivity, anti-inflammatory effects, and reduced lipid accumulation, making Secoisolariciresinol diglucoside (CAS No. 148244-82-0) a potential therapeutic agent for metabolic disorders such as type 2 diabetes.

Recent clinical trials have begun to explore the therapeutic potential of Secoisolariciresinol diglucoside (CAS No. 148244-82-0) in human health applications. Preliminary results suggest that it may have beneficial effects on bone health, cardiovascular function, and cognitive processes. For example, studies indicate that Secoisolariciresinol diglucoside (CAS No. 148244-82-0) can enhance bone density by promoting osteoblast differentiation and inhibiting osteoclast activity.

The safety profile of Secoisolariciresinol diglucoside (CAS No. 148244-82-0) is another area of active investigation. Animal studies have demonstrated that it exhibits low toxicity at doses relevant to human consumption, suggesting its potential for safe therapeutic use. However, further research is needed to fully characterize its adverse effect profile in humans.

In conclusion, Secoisolariciresinol diglucoside (CAS No. 148244-82-0) represents a promising natural product with diverse biological activities and potential therapeutic applications across multiple disease areas. Its multifaceted mechanisms of action make it an attractive candidate for further clinical development and integration into novel treatment strategies for chronic diseases.